Cas no 1806533-41-4 (4,5-Dimethoxy-2-fluoromandelic acid)

• Product Name: 4,5-Dimethoxy-2-fluoromandelic acid
• CAS No: 1806533-41-4
• MF: C₁₀H₁₁FO₅
• MW: 230.189747095108
• CID: 4942215
• Update Time: 2025-10-28

4,5-Dimethoxy-2-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2-fluoromandelic acid

• Inchi： 1S/C10H11FO5/c1-15-7-3-5(9(12)10(13)14)6(11)4-8(7)16-2/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： BMTRNZBUTJWQLB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(C(=O)O)O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 0.9
• Topological Polar Surface Area: 76

Additional information on 4,5-Dimethoxy-2-fluoromandelic acid

Comprehensive Analysis of 4,5-Dimethoxy-2-fluoromandelic acid (CAS No. 1806533-41-4): Properties, Applications, and Research Insights

4,5-Dimethoxy-2-fluoromandelic acid (CAS No. 1806533-41-4) is a fluorinated derivative of mandelic acid, a compound widely recognized for its significance in organic synthesis and pharmaceutical research. This specialty chemical has garnered attention due to its unique structural features, including the presence of methoxy groups and a fluorine atom, which enhance its reactivity and potential applications. Researchers and industries are increasingly exploring its utility in drug discovery, chiral synthesis, and biochemical studies, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The molecular structure of 4,5-Dimethoxy-2-fluoromandelic acid incorporates both electron-donating (methoxy) and electron-withdrawing (fluorine) substituents, making it a versatile intermediate for asymmetric catalysis and medicinal chemistry. Its CAS number 1806533-41-4 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains and research protocols. Recent studies highlight its role in the synthesis of bioactive molecules, particularly those targeting neurological disorders and metabolic pathways, reflecting broader trends in precision medicine and personalized therapeutics.

From an industrial perspective, the compound’s high purity and stability under controlled conditions make it suitable for GMP-grade manufacturing. Its compatibility with green chemistry principles—such as reduced waste generation and energy-efficient processes—resonates with the global push for sustainable chemical production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, addressing the stringent requirements of pharmaceutical compliance and academic research.

In the context of user search trends, queries related to "fluorinated mandelic acid derivatives" and "CAS 1806533-41-4 suppliers" have surged, underscoring its commercial relevance. Additionally, questions about "4,5-Dimethoxy-2-fluoromandelic acid solubility" and "synthetic routes for fluorinated aromatics" reflect the compound’s technical appeal. These insights align with the broader interest in tailor-made intermediates for high-value applications, such as proteomics and material science.

Future research directions for 4,5-Dimethoxy-2-fluoromandelic acid may focus on its structure-activity relationships (SAR) in drug design, as well as its potential in catalysis and polymers. Collaborative efforts between academia and industry could further unlock its capabilities, leveraging advancements in computational chemistry and automated synthesis platforms. As regulatory frameworks evolve, transparency in safety data and environmental impact assessments will remain critical to its sustainable adoption.

In summary, 4,5-Dimethoxy-2-fluoromandelic acid (CAS No. 1806533-41-4) exemplifies the intersection of innovation and practical utility in contemporary chemistry. Its multifaceted applications, coupled with rising demand for fluorine-containing compounds, position it as a key player in the next generation of scientific breakthroughs.